Cas no 799240-65-6 (2-amino-1-(3,4-difluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(3,4-difluorophenyl)propan-1-one
• CAS No: 799240-65-6
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 556773
• PubChem ID: 79002103
• Update Time: 2025-05-24

2-amino-1-(3,4-difluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(3,4-difluorophenyl)-
• Propiophenone,2-amino-3',4'-difluoro-, DL- (8CI)
• Propiophenone, 2-amino-3,4-difluoro-, DL- (8CI)
• Propiophenone, 2-amino-3,4-difluoro-, DL- (8CI)
• 2-amino-1-(3,4-difluorophenyl)propan-1-one

• Inchi： 1S/C9H9F2NO/c1-5(12)9(13)6-2-3-7(10)8(11)4-6/h2-5H,12H2,1H3
• InChI Key： FRJVLJYYXHBZIK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(=O)C(N)C

Additional information on 2-amino-1-(3,4-difluorophenyl)propan-1-one

2-Amino-1-(3,4-Difluorophenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(3,4-Difluorophenyl)Propan-1-One (CAS No. 799240-65-6) is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of alpha-ketoamides and is characterized by its fluorinated aromatic ring and keto-amide functionality. The presence of the difluorophenyl group imparts distinctive electronic and steric properties, making it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The chemical structure of 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One consists of a central propanone (C=O) group attached to a difluorophenyl ring at the 1-position and an amino group (-NH2) at the 2-position. This arrangement creates a molecule with both hydrophilic and hydrophobic characteristics, which is advantageous for designing bioactive compounds. The fluorine atoms on the aromatic ring contribute to the molecule's stability and bioavailability, as fluorine substitution often enhances pharmacokinetic properties such as absorption and metabolism.

Recent studies have highlighted the potential of 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One as a precursor for synthesizing biologically active compounds. For instance, researchers have explored its role in the development of novel antibiotics targeting multidrug-resistant bacteria. The compound's ability to act as a scaffold for incorporating diverse functional groups has made it a valuable intermediate in medicinal chemistry. Additionally, its use in peptide synthesis has been reported, where it serves as a building block for constructing complex biomolecules with tailored functionalities.

In terms of synthesis, 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One can be prepared via several routes. One common method involves the condensation of 3,4-difluoroaniline with a suitable carbonyl compound under acidic or basic conditions. Another approach utilizes the Michael addition reaction, where the amino group acts as a nucleophile attacking an activated alpha-keto ester or similar electrophile. These methods offer flexibility in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control in manufacturing processes.

From an environmental perspective, 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One exhibits moderate biodegradability under aerobic conditions. Studies have shown that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and disposal.

Looking ahead, the demand for 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One is expected to grow due to its versatility in chemical synthesis. Its role as an intermediate in drug discovery programs targeting diseases such as cancer and infectious diseases positions it as a key molecule in modern pharmacology. Furthermore, advancements in green chemistry are likely to enhance its production efficiency while minimizing ecological footprint.

In conclusion, 2-Amino-1-(3,4-Difluorophenyl)Propan-1-One (CAS No. 799240-65-6) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent research breakthroughs, underscores its importance as a valuable tool in contemporary chemical research and development.